Cas no 922505-81-5 (Ethanesulfonamide, N-[4-(5-cyano-1-methyl-1H-pyrrol-2-yl)phenyl]-)

• Product Name: Ethanesulfonamide, N-[4-(5-cyano-1-methyl-1H-pyrrol-2-yl)phenyl]-
• CAS No: 922505-81-5
• MF: C₁₄H₁₅N₃O₂S
• MW: 289.352801561356
• CID: 753944
• PubChem ID: 16051001
• Update Time: 2025-04-19

Ethanesulfonamide, N-[4-(5-cyano-1-methyl-1H-pyrrol-2-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonamide, N-[4-(5-cyano-1-methyl-1H-pyrrol-2-yl)phenyl]-
• N-[4-(5-cyano-1-methylpyrrol-2-yl)phenyl]ethanesulfonamide
• ANODMLLRRSJHOJ-UHFFFAOYSA-N
• SCHEMBL4611480
• 922505-81-5
• BDBM50401610
• CHEMBL2203821
• DTXSID50581571
• N-(4-(5-Cyano-1-methyl-1H-pyrrol-2-yl)phenyl)ethanesulfonamide
• N-[4-(5-cyano-1-methyl-1H-pyrrol-2-yl)phenyl]ethanesulfonamide

• Inchi： 1S/C14H15N3O2S/c1-3-20(18,19)16-12-6-4-11(5-7-12)14-9-8-13(10-15)17(14)2/h4-9,16H,3H2,1-2H3
• InChI Key： ANODMLLRRSJHOJ-UHFFFAOYSA-N
• SMILES： S(CC)(NC1C=CC(=CC=1)C1=CC=C(C#N)N1C)(=O)=O

Computed Properties

• Exact Mass: 289.08849790g/mol
• Monoisotopic Mass: 289.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.3Ų